molecular formula C18H21N3O3 B2705083 N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide CAS No. 2034366-72-6

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide

Cat. No. B2705083
CAS RN: 2034366-72-6
M. Wt: 327.384
InChI Key: HCMHGAZJNIGGKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide, also known as CR845, is a potent kappa opioid receptor agonist that has gained significant attention for its potential therapeutic applications. The compound has been shown to possess analgesic, anti-inflammatory, and anti-itch properties, making it a promising candidate for the treatment of various pain and inflammatory conditions.

Scientific Research Applications

Synthesis and Chemical Properties

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide belongs to a class of compounds with significant synthetic and chemical interest. Its research applications primarily revolve around its synthesis and derivative formations, contributing to the development of novel pharmaceuticals and materials. For instance, the synthesis of pyridazin-3-one derivatives has been explored through reactions between 3-oxo-2-arylhydrazonopropanals and active methylene compounds, leading to compounds with potential inotropic activity and antimitotic agents, highlighting the versatility of pyridazinone derivatives in medicinal chemistry (Ibrahim & Behbehani, 2014).

Antioxidant Activity

The research into the antioxidant properties of related compounds, such as coumarin derivatives, has shown promising results. These studies are crucial as they provide insights into the potential therapeutic applications of N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide and its derivatives in managing oxidative stress-related diseases (Kadhum, Al-Amiery, Musa, & Mohamad, 2011).

Antimicrobial and Anti-inflammatory Applications

Compounds synthesized from pyridazinone and related frameworks have been evaluated for their antimicrobial and anti-inflammatory activities. For example, thiazolidin-4-ones based on (7-Hydroxy-2-oxo-2H-chromen-4-yl) acetic acid and their derivatives have shown promise as antibacterial agents against a range of Gram-positive and Gram-negative bacteria, indicating the potential for N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide derivatives in antimicrobial therapy (Čačić, Molnar, Balić, Draca, & Rajković, 2009).

Material Science Applications

The compound and its derivatives find applications in material science, particularly in corrosion inhibition studies. For instance, the study of the effect of ethyl (6-methyl-3-oxopyridazin-2-yl) acetate on mild steel corrosion in HCl solution illustrates the potential of such compounds in protecting metals against corrosion, suggesting similar applications for N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide (Ghazoui, Benchat, El-hajjaji, Taleb, Rais, Saddik, Elaatiaoui, & Hammouti, 2017).

properties

IUPAC Name

N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-2-(2-methylphenoxy)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O3/c1-13-4-2-3-5-16(13)24-12-17(22)19-10-11-21-18(23)9-8-15(20-21)14-6-7-14/h2-5,8-9,14H,6-7,10-12H2,1H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HCMHGAZJNIGGKA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1OCC(=O)NCCN2C(=O)C=CC(=N2)C3CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.